(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)acrylamide

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-N-[2-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]phenyl]prop-2-enamide
• InChI: InChI=1S/C23H17N5O4/c29-21(8-6-15-5-7-19-20(11-15)31-14-30-19)26-17-4-2-1-3-16(17)12-22-27-23(28-32-22)18-13-24-9-10-25-18/h1-11,13H,12,14H2,(H,26,29)/b8-6+
• InChI Key: ILERCBOPPBBVOS-SOFGYWHQSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=CC(=O)NC3=CC=CC=C3CC4=NC(=NO4)C5=NC=CN=C5
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C/C(=O)NC3=CC=CC=C3CC4=NC(=NO4)C5=NC=CN=C5
• Molecular Formula: C23H17N5O4
• Molecular Weight: 427.4 g/mol

Description

(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)acrylamide is a useful research compound. Its molecular formula is C23H17N5O4 and its molecular weight is 427.42. The purity is usually 95%.
BenchChem offers high-quality (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)acrylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)acrylamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Heterocyclic Compound Synthesis

Research into compounds with structures similar to "(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)acrylamide" often focuses on the synthesis of novel heterocyclic compounds due to their potential applications in various fields, including pharmaceuticals and materials science. For instance, the synthesis of thiosemicarbazide derivatives as precursors for creating diverse heterocyclic ring systems showcases the broad interest in developing new synthetic routes for complex molecules (Elmagd et al., 2017).

Polymerization and Materials Applications

The controlled radical polymerization of acrylamides containing specific moieties, such as l-phenylalanine, demonstrates the interest in functionalized monomers for creating polymers with potential applications in biomedical fields and materials science (Mori et al., 2005).

Biological Activities and Applications

Antimicrobial and Antitubercular Activities

Synthesis and screening of new compounds for antimicrobial and antitubercular activities are significant areas of research. Compounds incorporating pyrazole, oxadiazole, and similar heterocyclic frameworks have been studied for their potential biological activities, highlighting the interest in discovering new therapeutic agents (Nayak et al., 2016).

Antioxidant Evaluation

The synthesis and evaluation of novel functionalized oxadiazoles for their antioxidant activity reflect the ongoing research into compounds that could mitigate oxidative stress, a factor in many diseases. Such studies demonstrate the broader interest in assessing the biological activities of newly synthesized heterocyclic compounds (Bondock et al., 2016).